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Compound of Interest

Compound Name: Ammonium dichromate

Cat. No.: B147842

This guide provides troubleshooting and frequently asked questions regarding the proper
disposal of ammonium dichromate waste in research laboratories. It is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with ammonium dichromate waste?

Ammonium dichromate is a hazardous substance with multiple risks. It is a strong oxidizer
and can cause fire or explosion, especially when in contact with combustible materials.[1][2][3]
[4] Itis also highly toxic if swallowed or inhaled, causes severe skin burns and eye damage,
and may cause allergic skin or respiratory reactions.[1][5] Furthermore, it is a known
carcinogen, mutagen, and reproductive toxin.[1][6] The hexavalent chromium (Cr(VI1)) present
in ammonium dichromate is particularly toxic and environmentally harmful.[3][6]

Q2: Can | dispose of small quantities of ammonium dichromate waste down the drain?

No, you should never dispose of ammonium dichromate waste down the drain.[2][7] It is very
toxic to aquatic life with long-lasting effects.[1] Due to its hazardous nature, it must be treated
as hazardous waste and disposed of according to federal, state, and local regulations.[7][8]

Q3: What are the immediate steps to take in case of an ammonium dichromate spill?
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In the event of a spill, the primary concern is to prevent its spread and avoid contact with
incompatible materials.

e Minor Spills:

o

Immediately clean up all spills.

o Avoid contact with combustible materials like paper, wood, or solvents.[2]

o Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a
lab coat.

o Contain the spill with an inert absorbent material like sand or earth. Do not use
combustible materials like sawdust.[2]

o Scoop the solid residue into a labeled, sealed container for disposal.[2]

o Decontaminate the area with water.[2]

e Major Spills:

o Evacuate the area and move upwind.[2]

o Alert emergency responders and inform them of the hazard.[2]

o Prevent the spill from entering drains or waterways.[2]

Q4: Is it possible to neutralize ammonium dichromate waste in the lab before disposal?

Yes, it is highly recommended to neutralize ammonium dichromate waste in the lab to convert
the highly toxic hexavalent chromium (Cr(VI)) into the less toxic trivalent chromium (Cr(lll)).
This is typically done by chemical reduction. However, always check with your institution's
Environmental Health and Safety (EHS) office before proceeding with any in-lab treatment of
hazardous waste to ensure compliance with local regulations.[9]

Q5: What chemicals can be used to neutralize ammonium dichromate waste?
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Reducing agents are used to neutralize ammonium dichromate. Common and effective
reducing agents for this purpose include:

e Sodium bisulfite (or sodium metabisulfite)

e Ferrous sulfate[10]

Quantitative Data Summary

The following table summarizes key quantitative data related to ammonium dichromate.

Parameter Value Reference
Chemical Formula (NH4)2Cr207 [6]
Molar Mass 252.07 g/mol [6]
Appearance Orange-red crystals [31[6]
Solubility in water 35.6 g/100 mL at 20 °C [6]

N Starts to decompose at around
Decomposition Temperature [6][11]

170-180 °C

OSHA Permissible Exposure 5 pg/m3 (as an 8-hour time- (12]
Limit (PEL) for Cr(VI) weighted average)
UN Number 1439 [13]
EPA Hazardous Waste D001 (Ignitability), D007 2]
Number (Toxicity for Chromium)

Experimental Protocols

Protocol 1: Neutralization of Ammonium Dichromate Waste with Sodium Bisulfite

This protocol describes the reduction of hexavalent chromium (Cr(VI)) in ammonium
dichromate waste to trivalent chromium (Cr(lIl)) using sodium bisulfite, followed by
precipitation of chromium(lll) hydroxide.

Materials:
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Ammonium dichromate waste solution

Sodium bisulfite (NaHSO3) or sodium metabisulfite (Na2S20s)
Sulfuric acid (H2S0a4), 3 M

Sodium hydroxide (NaOH), 3 M

pH indicator paper or a pH meter

Stir plate and stir bar

Beakers

Personal Protective Equipment (PPE): safety goggles, face shield, gloves (nitrile or
neoprene), lab coat

Procedure:

Preparation: Work in a well-ventilated fume hood. Wear all required PPE.

Acidification: Carefully and slowly add 3 M sulfuric acid to the ammonium dichromate
waste solution while stirring until the pH is between 2 and 3. This step is crucial for the
reduction reaction to proceed efficiently.

Reduction of Cr(VI): Slowly add a 10% excess of solid sodium bisulfite (or sodium
metabisulfite) to the acidified solution in small portions. The reaction is exothermic, so add
the reducing agent gradually to control the temperature. The orange-red color of the
dichromate ion will change to the green color of the chromium(lll) ion, indicating the
completion of the reduction.

Precipitation of Cr(lll): Once the solution is consistently green, slowly add 3 M sodium
hydroxide while stirring to raise the pH to between 8 and 9. This will precipitate the
chromium(lIl) as chromium(lll) hydroxide (Cr(OH)s), a grayish-green solid.

Separation: Allow the precipitate to settle. Decant the supernatant liquid and check its pH. If
the pH is between 6 and 9 and it is free of chromium, it may be permissible to dispose of it
down the drain with copious amounts of water, but always check local regulations first.
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» Waste Disposal: Collect the chromium(lll) hydroxide precipitate in a designated hazardous
waste container. Label the container clearly as "Chromium Hydroxide Waste" and arrange for
pickup by your institution's EHS department.

Visualizations
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Caption: Decision workflow for the proper disposal of ammonium dichromate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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